Cas no 1708401-78-8 (1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester)

• Product Name: 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester
• CAS No: 1708401-78-8
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5171759
• Update Time: 2025-10-29

1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester

• Inchi： 1S/C13H16N4O2/c1-2-19-12(18)11-3-5-17(6-4-11)13-15-8-10(7-14)9-16-13/h8-9,11H,2-6H2,1H3
• InChI Key： YGDTZSXINBJLCH-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C#N)C=N2)CCC(C(OCC)=O)CC1

Additional information on 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester

Research Brief on 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester (CAS: 1708401-78-8)

1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester (CAS: 1708401-78-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs targeting various diseases, including cancer and inflammatory disorders.

The compound's structural features, including the cyano-pyrimidine and piperidine moieties, make it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the design of selective inhibitors for specific kinases, such as JAK and PI3K, which are implicated in numerous pathological processes. The ethyl ester group in the molecule also provides a handle for further derivatization, enhancing its applicability in medicinal chemistry.

Recent publications have demonstrated the synthesis and characterization of 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester, with a focus on optimizing reaction conditions to improve yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. These studies provide a solid foundation for its use in subsequent drug development efforts.

In vitro and in vivo studies have begun to explore the biological activity of derivatives based on this scaffold. Preliminary results indicate promising activity against specific kinase targets, with some derivatives showing potent inhibition and favorable pharmacokinetic properties. These findings suggest that 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester could serve as a valuable starting point for the development of new therapeutic agents.

Future research directions may include further optimization of the scaffold to enhance selectivity and potency, as well as exploration of its potential in combination therapies. Additionally, the compound's role in other therapeutic areas, such as infectious diseases or neurological disorders, remains an open question that warrants further investigation.

In conclusion, 1-(5-Cyano-pyrimidin-2-yl)-piperidine-4-carboxylic acid ethyl ester (CAS: 1708401-78-8) represents a promising chemical entity with broad applicability in drug discovery. Continued research into its derivatives and their biological activities will likely yield valuable insights and contribute to the development of new treatments for a range of diseases.